5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide

• IUPAC Name: 5-(2-methoxyethylsulfamoyl)-2-methylbenzamide
• InChI: InChI=1S/C11H16N2O4S/c1-8-3-4-9(7-10(8)11(12)14)18(15,16)13-5-6-17-2/h3-4,7,13H,5-6H2,1-2H3,(H2,12,14)
• InChI Key: RVSLWHUUHIWBRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCOC)C(=O)N
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylureas and has been found to exhibit vasodilatory effects, making it a promising candidate for the treatment of various cardiovascular diseases.

Mechanism of Action

5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 acts by stimulating the sGC enzyme, which is responsible for the synthesis of cGMP. This increase in cGMP levels leads to the activation of protein kinase G, which in turn leads to the relaxation of smooth muscle cells and subsequent vasodilation. 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 has also been found to inhibit the proliferation of smooth muscle cells, making it a potential candidate for the prevention of restenosis following angioplasty.
Biochemical and Physiological Effects:
5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 has been found to exhibit vasodilatory effects in various animal models and human studies. It has also been found to reduce pulmonary arterial pressure and improve cardiac function in animal models of pulmonary hypertension. 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 has also been found to inhibit platelet aggregation, making it a potential candidate for the prevention of thrombosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 is its ability to selectively activate the sGC enzyme, leading to the production of cGMP. This specificity makes it a valuable tool for studying the role of cGMP in various physiological processes. However, one of the limitations of 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the study of 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272. One potential avenue is the development of more potent and selective sGC activators that can be used in the treatment of various cardiovascular diseases. Another potential direction is the investigation of the role of 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 in the prevention of restenosis following angioplasty. Additionally, the potential use of 5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 in the treatment of pulmonary hypertension and thrombosis warrants further investigation.

Scientific Research Applications

5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylbenzamide 41-2272 has been extensively studied for its potential therapeutic applications in the treatment of various cardiovascular diseases. It has been found to exhibit vasodilatory effects by activating the soluble guanylate cyclase (sGC) enzyme, which leads to an increase in cyclic guanosine monophosphate (cGMP) levels. This increase in cGMP levels results in the relaxation of smooth muscle cells and subsequent vasodilation.